molecular formula C8H6ClNO4 B8542346 5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde CAS No. 66620-32-4

5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde

Cat. No. B8542346
CAS RN: 66620-32-4
M. Wt: 215.59 g/mol
InChI Key: YGKWYZXUGHPEEG-UHFFFAOYSA-N
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Description

5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde is a useful research compound. Its molecular formula is C8H6ClNO4 and its molecular weight is 215.59 g/mol. The purity is usually 95%.
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properties

CAS RN

66620-32-4

Product Name

5-(Chloromethyl)-2-hydroxy-3-nitrobenzaldehyde

Molecular Formula

C8H6ClNO4

Molecular Weight

215.59 g/mol

IUPAC Name

5-(chloromethyl)-2-hydroxy-3-nitrobenzaldehyde

InChI

InChI=1S/C8H6ClNO4/c9-3-5-1-6(4-11)8(12)7(2-5)10(13)14/h1-2,4,12H,3H2

InChI Key

YGKWYZXUGHPEEG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1C=O)O)[N+](=O)[O-])CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

179 g. (0.01 mole) of 5-chloromethylsalicylaldehyde, prepared according to Angyal, S. J. et al, J. Chem. Soc. 1950, 2145, was dissolved in 20 ml. of glacial acetic acid. To this solution there was added a solution of 0.63 g. fuming nitric acid in 10 ml. glacial acetic acid over 30 minutes, keeping the mixture at 30° C., followed by stirring at 30° C. for 2 hours. The solution was then poured over ice to give a precipitate which was crystallized from methylene chloride giving the title product. Another crop was obtained by extraction of the aqueous phase, drying with anhydrous sodium sulfate, evaporation and crystallization from methylene chloride. Total yield: 53%.
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